4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H26N4O5S/c1-13-10-14(2)12-24(11-13)30(26,27)16-7-5-15(6-8-16)18(25)21-20-23-22-19(29-20)17-4-3-9-28-17/h5-8,13-14,17H,3-4,9-12H2,1-2H3,(H,21,23,25)
• InChI Key: LZDURJFBXFJCPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4CCCO4)C
• Molecular Formula: C20H26N4O5S
• Molecular Weight: 434.5 g/mol

Description

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H26N4O5S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Biological Studies

Research on derivatives of 1,3,4-oxadiazole-2-thiones demonstrates the importance of crystal structure analysis and Hirshfeld surfaces computational method in understanding molecular interactions. These studies have significant implications for designing compounds with targeted biological activities, such as antibacterial and antioxidant properties (Subbulakshmi et al., 2019).

Anticancer Agents

Synthesized 1,3,4-oxadiazolyl tetrahydropyridines have been investigated for their anti-cancer activities, demonstrating the potential of incorporating oxadiazole and tetrahydropyridine moieties to enhance biological activity against cancer cell lines. This approach signifies the compound's relevance in developing new anticancer therapies (K. Redda & Madhavi Gangapuram, 2007).

Anti-Inflammatory and Anti-Cancer Agents

The synthesis of substituted N-[4(5-Methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl]benzamide/benzene sulfonamides has been explored for anti-inflammatory and anti-cancer applications. This research underscores the compound's potential in developing treatments for inflammation and cancer (Madhavi Gangapuram & K. Redda, 2009).

Antibacterial Studies

Synthesis and antibacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide highlight the antimicrobial potential of such compounds. These findings are crucial for developing new antibacterial agents to combat resistant strains (H. Khalid et al., 2016).

Antimicrobial and Antifungal Agents

The development of sulfonyl derivatives with antimicrobial and antifungal properties illustrates the broad spectrum of biological activity achievable with these compounds. Such research is fundamental in addressing the need for novel antimicrobial and antifungal therapies (G. V. Suresh Kumar et al., 2013).